Cas no 1261233-42-4 (Methyl-(1-thiazol-5-ylmethyl-piperidin-4-yl)-amine hydrochloride)

• Product Name: Methyl-(1-thiazol-5-ylmethyl-piperidin-4-yl)-amine hydrochloride
• CAS No: 1261233-42-4
• MF: C₁₀H₁₈ClN₃S
• MW: 247.788019657135
• CID: 2170652
• Update Time: 2025-11-01

Methyl-(1-thiazol-5-ylmethyl-piperidin-4-yl)-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl-(1-thiazol-5-ylmethyl-piperidin-4-yl)-amine hydrochloride
• N-Methyl-1-(thiazol-5-ylmethyl)piperidin-4-amine hydrochloride
• SBB075261
• methyl (1-thiazol-5-ylmethylpiperidin-4-yl)amine hydrochloride
• methyl[1-(1,3-thiazol-5-ylmethyl)(4-piperidyl)]amine, chloride

• Inchi： 1S/C10H17N3S.ClH/c1-11-9-2-4-13(5-3-9)7-10-6-12-8-14-10;/h6,8-9,11H,2-5,7H2,1H3;1H
• InChI Key： VBGANWVKGKYCMS-UHFFFAOYSA-N
• SMILES： Cl.S1C=NC=C1CN1CCC(CC1)NC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 169
• Topological Polar Surface Area: 56.4

Additional information on Methyl-(1-thiazol-5-ylmethyl-piperidin-4-yl)-amine hydrochloride

Research Brief on Methyl-(1-thiazol-5-ylmethyl-piperidin-4-yl)-amine hydrochloride (CAS: 1261233-42-4)

Methyl-(1-thiazol-5-ylmethyl-piperidin-4-yl)-amine hydrochloride (CAS: 1261233-42-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thiazole and piperidine structural motifs, has recently garnered attention due to its potential applications in drug discovery and development. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

Recent studies have highlighted the role of Methyl-(1-thiazol-5-ylmethyl-piperidin-4-yl)-amine hydrochloride as a key intermediate in the synthesis of novel bioactive molecules. Its structural features make it a versatile scaffold for the development of compounds targeting central nervous system (CNS) disorders, including neurodegenerative diseases and psychiatric conditions. Researchers have employed advanced synthetic methodologies, such as multi-step organic reactions and catalytic processes, to optimize the yield and purity of this compound, ensuring its suitability for further pharmacological evaluation.

Pharmacological investigations have revealed that Methyl-(1-thiazol-5-ylmethyl-piperidin-4-yl)-amine hydrochloride exhibits promising binding affinity towards specific neurotransmitter receptors, particularly those involved in dopaminergic and serotonergic pathways. In vitro and in vivo studies have demonstrated its potential as a modulator of these pathways, suggesting its utility in the treatment of conditions such as depression, anxiety, and Parkinson's disease. Furthermore, its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME) properties, has been characterized to assess its drug-likeness and potential for clinical development.

In addition to its CNS applications, recent research has explored the compound's potential in oncology. Preliminary data indicate that derivatives of Methyl-(1-thiazol-5-ylmethyl-piperidin-4-yl)-amine hydrochloride may exhibit cytotoxic effects against certain cancer cell lines, possibly through mechanisms involving apoptosis induction and cell cycle arrest. These findings underscore the compound's versatility and warrant further investigation into its anticancer properties.

Despite these promising results, challenges remain in the development of Methyl-(1-thiazol-5-ylmethyl-piperidin-4-yl)-amine hydrochloride as a therapeutic agent. Issues such as solubility, stability, and potential off-target effects need to be addressed through structural optimization and formulation strategies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance the compound towards preclinical and clinical trials.

In conclusion, Methyl-(1-thiazol-5-ylmethyl-piperidin-4-yl)-amine hydrochloride represents a compelling candidate for further research in chemical biology and drug development. Its unique structural features and diverse pharmacological activities position it as a valuable tool for understanding disease mechanisms and discovering new therapeutics. Continued exploration of its properties and applications will likely yield significant contributions to the field of biomedicine.